Cas no 1806382-51-3 (1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one)
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one
-
- Inchi: 1S/C10H11BrO2/c1-7(13)4-8-2-3-10(11)9(5-8)6-12/h2-3,5,12H,4,6H2,1H3
- InChI Key: IQBPIPVZFUEKMO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1CO)CC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013420-250mg |
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one |
1806382-51-3 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013013420-500mg |
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one |
1806382-51-3 | 97% | 500mg |
831.30 USD | 2021-06-25 | |
| Alichem | A013013420-1g |
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one |
1806382-51-3 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806382-51-3): An Overview of Its Properties and Applications
1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806382-51-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its brominated aromatic ring and a ketone functional group, making it a valuable intermediate in the synthesis of more complex molecules.
The molecular formula of 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one is C10H11BrO2, and its molecular weight is 247.1 g/mol. The compound is a white crystalline solid at room temperature, with a melting point of approximately 95-97°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.
In terms of its chemical properties, 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one exhibits reactivity typical of ketones and brominated aromatics. The ketone group can undergo nucleophilic addition reactions, while the bromine atom can participate in substitution reactions, making this compound a versatile building block for the synthesis of more complex organic molecules. Additionally, the hydroxymethyl group on the aromatic ring can undergo various transformations, such as oxidation to a carboxylic acid or formation of ethers.
The synthesis of 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one typically involves several steps. One common approach is to start with 4-bromo-3-hydroxymethylbenzaldehyde, which can be converted to the corresponding acetal using an appropriate protecting group. The acetal is then treated with an alkylating agent to introduce the propionyl moiety, followed by deprotection to yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
In the context of medicinal chemistry, 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory and anti-cancer properties. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.
Furthermore, preliminary studies have indicated that certain derivatives of 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one may have anti-cancer activity. In vitro assays have shown that these derivatives can induce apoptosis in cancer cells by disrupting cell cycle progression and inhibiting angiogenesis. These findings suggest that further research into this class of compounds could lead to the development of new therapeutic strategies for cancer treatment.
Beyond its potential applications in medicine, 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one has also been investigated for its use in materials science. Its unique combination of functional groups makes it a suitable candidate for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Researchers at the Massachusetts Institute of Technology (MIT) have reported that copolymers containing this compound exhibit improved tensile strength and thermal stability compared to conventional materials.
In conclusion, 1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806382-51-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an attractive intermediate for the synthesis of more complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.
1806382-51-3 (1-(4-Bromo-3-(hydroxymethyl)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)